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Compound of Interest

Compound Name: Estradiol-3b-glucoside

Cat. No.: B15187459 Get Quote

A Comparative Analysis of Commercial Estradiol
ELISA Kits for Researchers
For researchers, scientists, and professionals in drug development, the accurate quantification

of estradiol and its metabolites is crucial for a wide range of studies, from reproductive biology

to oncology. Enzyme-Linked Immunosorbent Assays (ELISAs) are a common tool for this

purpose, offering a balance of sensitivity, specificity, and throughput. This guide provides a

comparative overview of several commercially available ELISA kits for estradiol and its related

metabolite, estrone-3-glucuronide, to aid in the selection of the most suitable kit for your

research needs.

Performance Characteristics at a Glance
The performance of an ELISA kit is determined by several key parameters, including its

sensitivity, dynamic range, and specificity. The following table summarizes the performance

characteristics of various commercial ELISA kits as reported by their respective manufacturers.
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Manufact
urer/Kit
Name

Analyte
Assay
Type

Sensitivit
y

Detection
Range

Sample
Types

Assay
Duration

Cloud-

Clone

Corp.

(CEA461G

e)

Estradiol

(E2)

Competitiv

e Inhibition

< 4.93

pg/mL

12.35-

1,000

pg/mL

Serum,

plasma,

tissue

homogenat

es, cell

lysates,

cell culture

supernates

, other

biological

fluids

2 hours

Invitrogen

(KAQ0622)

Human

Estradiol

(E2)

Sandwich 10.6 pg/mL
25-2,000

pg/mL

Serum,

Plasma
2 hours

Arbor

Assays

(K030-H)

Estradiol
Competitiv

e
39.6 pg/mL

Not

specified

Fecal

Extracts,

Urine,

Tissue

Culture

Media

2.5 hours

BioVendor

R&D
Estradiol

Competitiv

e
8.4 pg/mL

25-4,000

pg/ml
Serum

Not

specified

RayBiotech
Estradiol

(E2)

Competitiv

e

Not

specified

Not

specified

Serum,

Plasma
2.5 hours

FineTest

(EU0390)

Estradiol

(E2)

Competitiv

e

7.5 pg/ml 12.5-800

pg/ml

Serum,

Plasma,

Cell

Culture

Supernata

nt, cell or

tissue

2 hours
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lysate,

Other liquid

samples

R&D

Systems

(KGE014)

Estradiol
Competitiv

e
12.1 pg/mL

12.3 -

3,000

pg/mL

Cell

Culture

Supernates

, Serum,

EDTA

Plasma,

Heparin

Plasma

3.5 hours

Cayman

Chemical

Estrone-3-

Glucuronid

e

Competitiv

e

6.6 pg/ml

(overnight);

10.1 pg/ml

(rapid)

2.7-6,000

pg/ml

Not

specified

2 hours or

overnight

In-Depth Look at Experimental Protocols
The precision and reliability of ELISA results are intrinsically linked to the experimental protocol.

While specific steps may vary between kits, the fundamental principles remain similar. Below

are summaries of the experimental procedures for a selection of the compared kits.

General Competitive ELISA Workflow
Most of the listed estradiol ELISA kits utilize a competitive assay format. In this setup, the

estradiol present in the sample competes with a labeled (e.g., enzyme-conjugated) estradiol for

a limited number of antibody binding sites. The resulting signal is inversely proportional to the

concentration of estradiol in the sample.
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Preparation

Assay Procedure

Prepare Reagents,
Standards, and Samples

Add Standard or Sample
to Antibody-Coated Well

Add Enzyme-Conjugated
Estradiol

Incubate

Wash to Remove
Unbound Reagents

Add Substrate

Incubate in Dark

Add Stop Solution

Read Absorbance
at 450 nm
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To cite this document: BenchChem. [Performance comparison of different commercial
Estradiol-3b-glucoside ELISA kits]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187459#performance-comparison-of-different-
commercial-estradiol-3b-glucoside-elisa-kits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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